Ethyl 4-amino-5-(3-bromophenyl)isoxazole-3-carboxylate

• Molecular Formula: C12H11BrN2O3
• Molecular Weight: 311.13 g/mol
• IUPAC Name: ethyl 4-amino-5-(3-bromophenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H11BrN2O3/c1-2-17-12(16)10-9(14)11(18-15-10)7-4-3-5-8(13)6-7/h3-6H,2,14H2,1H3
• InChI Key: ZCMICZMHRLBBBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1N)C2=CC(=CC=C2)Br

Description

Ethyl 4-amino-5-(3-bromophenyl)isoxazole-3-carboxylate is a useful research compound. Its molecular formula is C12H11BrN2O3 and its molecular weight is 311.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

This material from Example 21B was dissolved in a mixture of EtOH (6 mL) and water (2 mL). Ammonium chloride (160 mg, 3 mmol) and iron powder (1.6 g, 28 mmol) were added at r.t. The reaction mixture was filtered after 1 h. The filtrate was extracted with ethyl acetate (3×30 mL). The combined organic extracts were dried over MgSO4, concentrated, and purified by flash column chromatography (20% ethyl acetate in hexanes) to provide the titled compound (390 mg, 17% for two steps).